Cas no 56695-88-6 (Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-)
56695-88-6 structure
Product Name:Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-
CAS No:56695-88-6
MF:C6H10O2
MW:114.142402172089
CID:348094
PubChem ID:11137129
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-
- SCHEMBL18998727
- CTK1F4030
- DTXSID60456448
- 56695-88-6
-
- Inchi: 1S/C6H10O2/c1-4-3-5(4)6(7)8-2/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
- InChI Key: KHHQNCNOFKTABM-RFZPGFLSSA-N
- SMILES: O(C)C([C@@H]1C[C@H]1C)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
56695-88-6 (Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-) Related Products
- 2868-37-3(Methyl cyclopropanecarboxylate)
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 2177-77-7(Methyl 2-methylvalerate)
- 20913-25-1(Ethyl 2-Methylcyclopropane-1-carboxylate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 19780-94-0(Dimethyl 2-methylhexanedioate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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